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Compound of Interest

Compound Name: Diethyl diethylmalonate

Cat. No.: B057954

An In-depth Technical Guide to the Safety Data for Diethyl Diethylmalonate

Chemical Identifier: Diethyl 2,2-diethylpropanedioate CAS Number: 77-25-8 Molecular Formula:
C11H2004

This technical guide provides a comprehensive summary of the safety data for diethyl
diethylmalonate (CAS 77-25-8), compiled for researchers, scientists, and professionals in
drug development. The information is collated from multiple Safety Data Sheets (SDS) to
ensure a thorough overview of handling, storage, and emergency procedures.

Chemical and Physical Properties

The fundamental physical and chemical properties of diethyl diethylmalonate are
summarized below. This data is essential for safe laboratory handling and for predicting the
substance's behavior under various conditions.
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Property Value Citation(s)
Appearance Colorless liquid / oil [1112]

Odor Powerful, fruity, pear-like [2]
Molecular Weight 216.27 g/mol [3]

Bailing Point 228-230 °C (lit.) 112 °C @ 17 2]

mmHg

Density 0.99 g/mL at 25 °C (lit.) [2]

Flash Point 94 °C/201.2 °F [1]
Refractive Index n20/D 1.423 (lit.) [2]

- Soluble in chloroform;
Solubility _ _ [2]
sparingly soluble in methanol.

Room Temperature, sealed in
Storage Temperature N [2]
dry conditions.

Hazard Identification and Classification

There is conflicting information regarding the hazard classification of diethyl diethylmalonate.

According to one supplier, the chemical is not considered hazardous by the 2012 OSHA
Hazard Communication Standard (29 CFR 1910.1200) and requires no specific label elements.
[1] However, data aggregated by PubChem from various notifiers indicates that while the
chemical does not meet GHS hazard criteria in 50% of reports, the other 50% issue a warning
for skin irritation (H315).[3] Given this discrepancy, users should handle the substance with
care, assuming it may be a potential skin irritant.

Toxicological Data

A critical review of available safety data sheets reveals a significant lack of quantitative
toxicological information for diethyl diethylmalonate. Most sources explicitly state that no
acute toxicity information is available for the product.[1] Fields for skin corrosion/irritation,
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serious eye damage/irritation, and carcinogenicity are generally reported as "No data

available."[1]
Toxicological Endpoint Data Citation(s)
Acute Oral Toxicity No information available [1]
Acute Dermal Toxicity No information available [1]
Acute Inhalation Toxicity No information available [1]

) ) o No data available (Conflicting
Skin Corrosion/Irritation ) [1][3]
GHS reports exist)

Serious Eye Damage/Irritation No data available [1]

Carcinogenicity No data available [1]

Experimental Protocols

The Safety Data Sheets and publicly available toxicological summaries for diethyl
diethylmalonate (CAS 77-25-8) do not cite specific experimental studies or their
methodologies. The recurring entry for key toxicological endpoints is "No data available."[1]
Consequently, detailed experimental protocols for toxicity testing of this specific substance
cannot be provided. Standardized testing guidelines, such as those from the OECD, would
likely be employed for any future toxicological assessments.

Emergency Response and First Aid Workflows

The following diagrams outline the logical workflows for handling emergencies involving diethyl
diethylmalonate, based on standard SDS recommendations.
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First Aid Measures

Exposure Occurs

Route of Exposure Route of Exposure Route of Exposure Route of Exposure

First Aid Measures

A Y

Inhalation Skin Contact Eye Contact Ingestion

irst Aid Measures

1. Move to fresh air. 1. Remove contaminated clothing. 1. Rinse immediately with plenty 1. Clean mouth with water

2. Lie down. 2. Wash with soap and water. of water for at least 15 mins.

Seek Medical Attention

Click to download full resolution via product page

First Aid Workflow for Diethyl Diethylmalonate
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Accidental Release Measures

Spill Detected

Ensure Adequate Ventilation

'

Wear Personal Protective
Equipment (PPE)

l

Contain spill with inert
absorbent material
(e.g., sand, silica gel)

'

Do not let chemical
enter the environment

Soak up and collect material

l

Place in suitable, closed
containers for disposal

l

Disposal according to
protective measures in

Sections 8 & 13

Click to download full resolution via product page

Spill Response Protocol
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Fire-Fighting Measures

Fire Involving Substance

Personnel Protectipn

y

Wear self-contained breathing
apparatus (SCBA) and
full protective gear

y

Water Spray
Carbon Dioxide (CO2)
Dry Chemical
Chemical Foam

‘o

Fight fire as appropriate for
surrounding materials and environment

Fire Extinguished

Click to download full resolution via product page

Fire Response Workflow

Handling, Storage, and Personal Protection

Proper handling and storage are crucial to ensure safety in a laboratory setting.
Handling:

¢ Avoid contact with skin and eyes.[1]
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e Do not breathe mist, vapors, or spray.[1]

o Ensure adequate ventilation during use.[1]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
» Store away from heat, sparks, and open flames.[1]

e Incompatible materials include strong oxidizing agents.[1]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or goggles conforming to EN166.

[1]
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

» Respiratory Protection: Under normal use conditions with adequate ventilation, no protective
equipment is needed. For large-scale use or in emergencies, a NIOSH/MSHA or European
Standard EN 136 approved respirator should be used.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057954#diethyl-diethylmalonate-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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